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For Researchers, Scientists, and Drug Development Professionals

Introduction
The Midland reduction is a highly valuable method for the enantioselective reduction of

prochiral ketones, particularly acetylenic ketones, to their corresponding secondary alcohols.

This reaction utilizes a chiral reducing agent, B-3-pinanyl-9-borabicyclo[3.3.1]nonane,

commonly known as Alpine-Borane®, which is prepared from 9-borabicyclo[3.3.1]nonane (9-

BBN) and either (+)- or (-)-α-pinene. The steric bulk and chirality of the Alpine-Borane® reagent

allow for the facial discrimination of the ketone, leading to the formation of a single enantiomer

of the propargyl alcohol with high enantiomeric excess (ee). Propargyl alcohols are versatile

synthetic intermediates in the synthesis of a wide range of biologically active molecules and

complex natural products.

This application note provides a detailed experimental protocol for the Midland reduction of

acetylenic ketones, a summary of representative quantitative data, and a workflow diagram

illustrating the key steps of the process.

Data Presentation
The Midland reduction has been successfully applied to a variety of acetylenic ketones,

demonstrating its utility in asymmetric synthesis. The following table summarizes the results for

the reduction of several substrates using Alpine-Borane®.
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Entry
Acetylenic
Ketone
(Substrate)

R¹ R² Yield (%)
Enantiomeri
c Excess
(ee, %)

1
1-Octyn-3-

one
n-Pentyl H 86 >95

2
4-Phenyl-3-

butyn-2-one
Methyl Phenyl 76 89

3
1-Phenyl-2-

propyn-1-one
Phenyl H 75 92

4

1-

(Trimethylsilyl

)-3-butyn-2-

one

Methyl Trimethylsilyl 70 96

5

1-Cyclohexyl-

2-propyn-1-

one

Cyclohexyl H 82 94

Experimental Protocols
This section details the experimental procedure for the Midland reduction of a representative

acetylenic ketone, 1-octyn-3-one, to (R)-(+)-1-octyn-3-ol. This protocol can be adapted for other

acetylenic ketones with minor modifications.

Materials:

9-Borabicyclo[3.3.1]nonane (9-BBN) solution (0.5 M in THF)

(+)-α-Pinene (distilled from LiAlH₄)

1-Octyn-3-one

Tetrahydrofuran (THF), anhydrous

Ethanolamine
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Sodium hydroxide (NaOH) solution (3 M)

Hydrogen peroxide (H₂O₂) solution (30%)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Nitrogen gas (inert atmosphere)

Equipment:

Round-bottom flask equipped with a magnetic stir bar and a reflux condenser

Septa and needles for inert atmosphere techniques

Heating mantle

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:

Part A: Preparation of B-3-Pinanyl-9-borabicyclo[3.3.1]nonane (Alpine-Borane®)

Under a nitrogen atmosphere, charge a dry round-bottom flask with a 0.5 M solution of 9-

BBN in THF (1.0 equivalent).

Add (+)-α-pinene (1.1 equivalents) to the 9-BBN solution via syringe.

Heat the mixture to reflux and maintain for 4 hours.

Cool the reaction mixture to room temperature. The resulting solution contains the Alpine-

Borane® reagent.

Part B: Asymmetric Reduction of 1-Octyn-3-one
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To the freshly prepared Alpine-Borane® solution from Part A, add 1-octyn-3-one (0.8

equivalents) dropwise at room temperature while stirring.

Continue stirring the reaction mixture at room temperature for 24-48 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

Part C: Work-up and Purification

After the reaction is complete, cool the flask in an ice bath and slowly add ethanolamine (2.0

equivalents) to quench the excess borane reagents.

Stir the mixture for 30 minutes at room temperature.

Carefully add 3 M aqueous sodium hydroxide solution (3.0 equivalents), followed by the

slow, dropwise addition of 30% hydrogen peroxide (3.0 equivalents) while maintaining the

temperature below 40 °C.

Stir the mixture at room temperature for 1 hour to ensure complete oxidation of the borane

intermediates.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50

mL).

Combine the organic layers and wash with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

Purify the crude product by flash column chromatography on silica gel (eluting with a mixture

of hexane and ethyl acetate) or by distillation under reduced pressure to afford the

enantiomerically enriched (R)-(+)-1-octyn-3-ol.

Mandatory Visualization
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Caption: Experimental workflow for the Midland reduction of acetylenic ketones.

To cite this document: BenchChem. [Application Notes and Protocols for the Midland
Reduction of Acetylenic Ketones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589228#experimental-protocol-for-midland-
reduction-of-acetylenic-ketones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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